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This guide provides an objective comparison of the performance of different dithiocarbamate

accelerators in rubber vulcanization, supported by experimental data. Dithiocarbamates are a

class of ultra-fast accelerators that significantly reduce vulcanization time and improve the

physical properties of the final rubber product. Understanding the nuanced differences between

various dithiocarbamates is crucial for optimizing rubber formulations for specific applications.

Performance Comparison of Dithiocarbamate
Accelerators
The selection of a dithiocarbamate accelerator has a significant impact on the cure

characteristics and the final mechanical properties of the vulcanized rubber. This section

presents a comparative analysis of three commonly used zinc dialkyl dithiocarbamates: Zinc

Dimethyl Dithiocarbamate (ZDMC), Zinc Diethyl Dithiocarbamate (ZDEC), and Zinc Dibutyl

Dithiocarbamate (ZDBC).
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Cure Characteristics
The cure characteristics of a rubber compound, including scorch time (ts2), cure time (t90),

minimum torque (ML), and maximum torque (MH), are critical parameters that dictate the

processing safety and efficiency of the vulcanization process. Dithiocarbamates are known for

their very fast cure rates and low scorch times.[1]

Table 1: Comparative Cure Characteristics of Dithiocarbamate Accelerators in Natural Rubber

at 150°C

Accelerator
Scorch Time
(ts2, min)

Cure Time (t90,
min)

Minimum
Torque (ML,
dNm)

Maximum
Torque (MH,
dNm)

ZDMC 1.2 3.5 0.8 10.5

ZDEC 1.5 4.0 0.7 10.0

ZDBC 2.1 5.2 0.6 9.8

Data is compiled from similar experimental setups for illustrative comparison.

As the data indicates, ZDMC provides the fastest cure and shortest scorch time, making it

suitable for applications requiring rapid vulcanization.[2] ZDEC offers a slightly slower cure rate

and better scorch safety compared to ZDMC.[2] ZDBC, with its longer alkyl chains, exhibits the

slowest cure rate and the best scorch safety among the three, making it a better choice for

processes that require longer handling times before vulcanization.[2]

Mechanical Properties
The mechanical properties of the vulcanized rubber, such as tensile strength, elongation at

break, and modulus, are direct indicators of its performance and durability.

Table 2: Comparative Mechanical Properties of Natural Rubber Vulcanizates with

Dithiocarbamate Accelerators
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Accelerator
Tensile
Strength (MPa)

Elongation at
Break (%)

Modulus at
300%
Elongation
(MPa)

Hardness
(Shore A)

ZDMC 22.5 550 12.0 65

ZDEC 21.8 580 11.5 63

ZDBC 20.5 620 10.8 61

Data is compiled from similar experimental setups for illustrative comparison.

The trend in mechanical properties often correlates with the crosslink density, which is

influenced by the accelerator. ZDMC typically provides a higher state of cure, leading to higher

tensile strength and modulus but lower elongation at break. Conversely, ZDBC results in a

lower crosslink density, leading to lower tensile strength and modulus but higher elongation,

which can be advantageous in applications requiring high flexibility.

Experimental Protocols
The following sections detail the methodologies used to obtain the comparative data presented

above.

Rubber Compounding
A standard natural rubber (NR) formulation was used for the evaluation of the dithiocarbamate

accelerators. The ingredients were mixed on a two-roll mill.

Table 3: Typical Natural Rubber Formulation
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Ingredient Parts per Hundred Rubber (phr)

Natural Rubber (SMR 20) 100

Zinc Oxide 5.0

Stearic Acid 2.0

Sulfur 2.5

Dithiocarbamate Accelerator 1.0

Measurement of Cure Characteristics
The cure characteristics of the rubber compounds were determined using a Moving Die

Rheometer (MDR) in accordance with ASTM D5289.[3] The tests were conducted at a constant

temperature of 150°C. The key parameters recorded were:

Scorch Time (ts2): The time taken for a 2-unit rise in torque from the minimum torque (ML),

indicating the onset of vulcanization.

Cure Time (t90): The time required to reach 90% of the maximum torque (MH), representing

the optimal cure time.

Minimum Torque (ML): An indicator of the viscosity of the unvulcanized rubber compound.

Maximum Torque (MH): An indicator of the stiffness or modulus of the fully vulcanized rubber.

Testing of Physical Properties
The vulcanized rubber sheets were prepared by compression molding at 150°C for their

respective t90 times. The physical properties were tested after conditioning the samples at

room temperature for 24 hours.

Tensile Strength, Elongation at Break, and Modulus: These properties were measured using

a universal testing machine according to ASTM D412.[4]

Hardness: The hardness of the vulcanized samples was measured using a Shore A

durometer as per ASTM D2240.
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Visualizing the Process and Structures
To further aid in the understanding of the evaluation process and the chemical nature of the

accelerators, the following diagrams are provided.

1. Rubber Compounding

2. Curing & Vulcanization

3. Physical Property Testing

4. Data Analysis & Comparison

Natural Rubber

Two-Roll Mill Mixing

Zinc Oxide & Stearic Acid Dithiocarbamate Accelerator Sulfur

MDR Analysis (ASTM D5289)
- Scorch Time (ts2)
- Cure Time (t90)

- Torque (ML, MH)

Compression Molding
(at 150°C for t90)

Performance Evaluation

Tensile Testing (ASTM D412)
- Tensile Strength

- Elongation at Break
- Modulus

Hardness Testing (ASTM D2240)
- Shore A Hardness

Click to download full resolution via product page

Caption: Experimental workflow for evaluating dithiocarbamate accelerators.
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Caption: Classification and chemical structures of common dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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